1-[(2-methoxyphenyl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C20H23N3O3/c1-14-7-9-17(10-8-14)23-13-16(11-19(23)24)22-20(25)21-12-15-5-3-4-6-18(15)26-2/h3-10,16H,11-13H2,1-2H3,(H2,21,22,25)
• InChI Key: JZVOOFSZDABWGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

1-[(2-methoxyphenyl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea, also known as MMP-MPMPU, is an organic compound that has a wide range of applications in scientific research. It is a small molecule with a molecular weight of around 300 Da and a molecular formula of C17H18N2O3. MMP-MPMPU is a derivative of pyrrolidine, a cyclic amine, and has been found to be a potent inhibitor of several enzymes, including protein kinases, phosphatases, and proteases. Furthermore, it has been used as a tool to study the structure and function of proteins and other biological molecules.

Mechanism of Action

1-[(2-methoxyphenyl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea is a potent inhibitor of several enzymes, including protein kinases, phosphatases, and proteases. It works by binding to the active site of the enzyme, blocking its activity. This prevents the enzyme from catalyzing the reaction, thus inhibiting its activity. Additionally, this compound has been found to interact with other proteins, such as transcription factors, and can modulate their activity.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including protein kinases, phosphatases, and proteases. Additionally, it has been found to interact with other proteins, such as transcription factors, and can modulate their activity. Furthermore, it has been found to have anti-inflammatory and anti-cancer properties, as well as to have an effect on the nervous system.

Advantages and Limitations for Lab Experiments

1-[(2-methoxyphenyl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea has several advantages for use in laboratory experiments. It is a small molecule with a molecular weight of around 300 Da, making it easy to handle and store. Additionally, it is a potent inhibitor of several enzymes, making it useful for studying the structure and function of proteins and other biological molecules. Furthermore, it has been found to have anti-inflammatory and anti-cancer properties, making it useful for studying the effects of various drugs on the body.
However, there are some limitations to using this compound in laboratory experiments. It is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it has a low solubility in organic solvents, which can limit its use in certain experiments. Furthermore, it has a low stability in the presence of light and oxygen, making it prone to degradation.

Future Directions

1-[(2-methoxyphenyl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea has a wide range of applications in scientific research and has been found to have a variety of biochemical and physiological effects. There are several potential future directions for research involving this compound. These include further studies into its anti-inflammatory and anti-cancer properties, as well as its potential applications in drug development. Additionally, further research into its interaction with other proteins, such as transcription factors, could provide new insights into the regulation of gene expression. Finally, further studies into its structure and function could provide new insights into the mechanisms of enzyme inhibition.

Synthesis Methods

1-[(2-methoxyphenyl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea can be synthesized using a variety of methods, including the use of a Wittig reaction or a condensation reaction. In the Wittig reaction, an aldehyde or ketone is reacted with a phosphonium ylide to form an alkene. The condensation reaction involves the reaction of an aldehyde or ketone with an amine in the presence of an acid catalyst. Both methods result in the formation of the desired product, this compound.

Scientific Research Applications

1-[(2-methoxyphenyl)methyl]-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea has been widely used in scientific research due to its ability to inhibit several enzymes, including protein kinases, phosphatases, and proteases. It has been used to study the structure and function of proteins and other biological molecules, as well as to study the effects of various drugs on the body. Additionally, it has been used to study the effects of various environmental factors on the body, such as UV radiation and air pollution.